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Compound of Interest |

Compound Name: 4-(Chloromethyl)phenyl acetate
CAS No.: 39720-27-9
Cat. No.: B1295516

Get Quote

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of 4-(chloromethyl)phenyl acetate is not merely a regulatory requirement
but a critical component of laboratory safety and environmental responsibility. This guide
provides essential, immediate safety and logistical information, including operational and
disposal plans, to ensure the safe handling and disposal of this halogenated organic
compound. Adherence to these procedures will help safeguard personnel, prevent
environmental contamination, and ensure compliance with hazardous waste regulations.

l. Understanding the Hazards

4-(Chloromethyl)phenyl acetate is classified as a hazardous substance with multiple risk
factors. It is harmful if swallowed, causes severe skin burns and eye damage, and may cause
an allergic skin reaction.[1][2] As a halogenated organic compound, its disposal requires
specific protocols to mitigate its potential environmental impact.[3][4]

Il. Quantitative Data Summary
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A clear understanding of the physicochemical properties of 4-(chloromethyl)phenyl acetate is
fundamental to its safe handling and disposal. The following table summarizes key quantitative
data for this compound.

Property Value

Molecular Formula CoHsCIO2

Molecular Weight 184.62 g/mol [1]

Boiling Point 240 °C (lit.)

Density 1.201 g/mL at 25 °C (lit.)
Flash Point 113 °C (235.4 °F) - closed cup
Refractive Index n20/D 1.53 (lit.)

lll. Detailed Disposal Protocol

This step-by-step protocol outlines the necessary procedures for the safe disposal of 4-
(chloromethyl)phenyl acetate from the point of generation to its final removal by authorized
personnel.

1. Personal Protective Equipment (PPE): Before handling 4-(chloromethyl)phenyl acetate
waste, ensure the following PPE is worn:

Eye Protection: Chemical safety goggles and a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: A lab coat or chemical-resistant apron.

Respiratory Protection: If there is a risk of inhalation, use a respirator with an appropriate
organic vapor cartridge.

2. Waste Segregation: Proper segregation of hazardous waste is crucial to prevent dangerous
reactions and to facilitate correct disposal.
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Designated Waste Container: Collect all 4-(chloromethyl)phenyl acetate waste in a
dedicated, properly labeled hazardous waste container.

Halogenated Waste Stream: This compound must be disposed of in a designated
"halogenated organic waste" stream.[4]

Do Not Mix: Never mix 4-(chloromethyl)phenyl acetate waste with non-halogenated
organic solvents, strong acids or bases, oxidizers, or other incompatible chemical waste
streams.[3][5]

. Waste Container Management:
Container Type: Use a chemically compatible container with a secure, tight-fitting lid.

Labeling: Immediately label the waste container with the words "Hazardous Waste," the full
chemical name "4-(Chloromethyl)phenyl acetate,” and the approximate concentration or
volume.[6] The label should also clearly indicate the associated hazards (e.g., "Corrosive,"
"Toxic").

Keep Closed: Keep the waste container securely closed at all times, except when adding
waste.[6]

. Storage of Waste:

Location: Store the waste container in a designated satellite accumulation area within the
laboratory. This area should be well-ventilated and away from sources of ignition.[7]

Secondary Containment: It is best practice to store the waste container in a secondary
containment bin to prevent the spread of material in case of a leak.

. Arranging for Disposal:

Contact EHS: Once the waste container is full or is no longer being used, contact your
institution's Environmental Health and Safety (EHS) department to arrange for pickup and
disposal.
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o Documentation: Complete any required hazardous waste disposal forms accurately and
completely.

6. Spill and Emergency Procedures:

o Small Spills: For small spills, absorb the material with an inert absorbent (e.g., vermiculite,
sand).[8] Collect the contaminated absorbent material and place it in the designated
halogenated waste container.

o Large Spills: In the event of a large spill, evacuate the area immediately and notify your
institution's emergency response team and EHS.

» Personal Contamination: If the chemical comes into contact with skin or eyes, immediately
flush the affected area with copious amounts of water for at least 15 minutes and seek
medical attention.[9]

IV. Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 4-
(chloromethyl)phenyl acetate.
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Caption: Disposal workflow for 4-(Chloromethyl)phenyl acetate.
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By adhering to these detailed procedures, laboratory personnel can ensure the safe and
compliant disposal of 4-(chloromethyl)phenyl acetate, thereby fostering a secure and
environmentally conscious research environment. Always consult your institution's specific
safety protocols and the chemical's Safety Data Sheet (SDS) for the most current and
comprehensive information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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